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Compound of Interest

Compound Name: 2,4-Dipentylphenol

CAS No.: 138-00-1

Cat. No.: B1665093

Get Quote

Executive Summary
For researchers and drug development professionals, understanding the precise

thermodynamic properties of organic intermediates is critical for optimizing synthesis,

formulation, and storage. 2,4-Dipentylphenol—alongside its highly utilized branched isomer,

2,4-di-tert-pentylphenol—represents a class of dialkylated phenols with significant utility in

antioxidant formulation, specialty surfactant production, and pharmaceutical intermediate

development.

This whitepaper provides an authoritative, in-depth analysis of the physical characteristics,

solubility profiles, and melting point determination protocols for 2,4-Dipentylphenol, designed

to ensure rigorous scientific integrity and reproducibility in laboratory settings.

Chemical Identity & Structural Nuances
When sourcing or analyzing 2,4-dipentylphenol, scientists must distinguish between the

straight-chain isomer and the sterically hindered branched isomer. Both share the molecular
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formula

, but their structural differences significantly impact their crystal lattice energies and,
consequently, their melting points.

2,4-Dipentylphenol (CAS 2706-38-9): Features straight n-pentyl chains. The lack of

branching allows for tighter crystal packing, resulting in a slightly higher melting point.

2,4-Di-tert-pentylphenol (CAS 120-95-6): Also known as 2,4-di-tert-amylphenol. The bulky

tert-pentyl groups create steric hindrance, disrupting intermolecular hydrogen bonding

between the phenolic hydroxyl groups and lowering the melting point to near room

temperature [1].

Note on Molecular Weight: While some commercial databases erroneously list the molecular

weight of the straight-chain isomer as 218.38 g/mol , stoichiometric calculation of

confirms the true molar mass is 234.38 g/mol for all isomers.

Physical Characteristics & Thermodynamic Profile
The amphiphilic nature of 2,4-dipentylphenol is defined by a polar hydroxyl anchor

overshadowed by two highly hydrophobic alkyl chains. This renders the compound virtually

insoluble in water but highly soluble in non-polar organic solvents like hexane and toluene [2].

Below is a consolidated comparative profile of the two primary isomers:
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Property
2,4-Dipentylphenol
(Straight-Chain)

2,4-Di-tert-pentylphenol
(Branched)

CAS Number 2706-38-9 120-95-6

Molecular Formula

Molecular Weight 234.38 g/mol 234.38 g/mol

Physical State (20 °C)
Solid (Colorless to Pale Yellow

Crystals)
Semi-solid / Yellow Solid

Melting Point 30.0 °C (303.15 K) 25.0 – 27.0 °C

Boiling Point 304.0 °C
256.0 °C (or 169-170 °C at 22

mmHg)

Density 0.913 g/cm³ 0.930 g/cm³

Solubility
Insoluble in water; Soluble in

non-polar solvents

Insoluble in water; Soluble in

organic solvents

Data synthesized from 1 [3] and 2 [4].

Methodologies for Melting Point Determination
Because 2,4-dipentylphenol melts at or slightly above standard room temperature (25 °C – 30

°C), precise thermal control is mandatory. The following self-validating protocols ensure high-

fidelity thermodynamic data acquisition.

Protocol A: High-Resolution Capillary Melting Point
Analysis
This method provides rapid, visual confirmation of the phase transition, allowing for the

observation of sintering, collapse, and meniscus formation [5].

Instrument Calibration (Self-Validation): Calibrate the digital melting point apparatus using a

certified reference standard with a known low melting point (e.g., diphenyl ether, MP 26.8

°C). Causality: This brackets the expected melting point of the analyte, ensuring the

thermocouple's accuracy in the near-ambient temperature regime.
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Sample Preparation: Triturate the 2,4-dipentylphenol sample in a pre-chilled agate mortar

(cooled to 4 °C to prevent premature melting). Causality: Fine, uniform powders ensure

optimal packing density, preventing air pockets that act as thermal insulators and cause

artificially broad melting ranges[6].

Capillary Loading: Introduce the powder into a 1.3–1.8 mm outer diameter glass capillary.

Tap gently on a hard surface to achieve a tightly packed 2–3 mm bed.

Thermal Ramping: Insert the capillary into the apparatus. Rapidly heat the block to 15 °C.

Reduce the ramp rate to exactly 1.0 °C/min. Causality: A slow, controlled ramp rate near the

phase transition ensures thermal equilibrium between the heating block, the glass capillary,

and the sample, preventing thermal lag and artificially high readings [6].

Data Acquisition: Record the onset temperature (first sign of liquefaction/collapse) and the

clear point (complete liquefaction). A pure sample will exhibit a sharp melting range of

°C.

Protocol B: Differential Scanning Calorimetry (DSC)
DSC is the gold standard for thermodynamic profiling, offering quantitative data on the enthalpy

of fusion (

) and detecting trace impurities that capillary methods might miss.

Sample Encapsulation: Weigh precisely 2.0–5.0 mg of 2,4-dipentylphenol into a standard

aluminum DSC pan. Hermetically seal the pan using a crimper press. Causality: Hermetic

sealing prevents the volatilization of the sample during heating, which would alter the mass

and skew the endothermic peak integration.

Purge Gas Configuration: Set a dry Nitrogen (

) purge at 50 mL/min. Causality: An inert atmosphere prevents oxidative degradation of the
phenolic hydroxyl group at elevated temperatures and sweeps away any evolved gases from
the sensor area.

Thermal Cycle Execution: Equilibrate the DSC cell at 0 °C for 5 minutes to establish a stable

baseline. Initiate a linear heating ramp of 5.0 °C/min up to 50 °C.
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Thermogram Analysis: Integrate the endothermic peak to determine the extrapolated onset

temperature (

) and the peak temperature (

). The

corresponds to the true thermodynamic melting point.

Workflow Visualization
The following diagram illustrates the logical progression and critical control points of the DSC

thermodynamic profiling protocol described above.
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Thermal Analysis (DSC)

Data Interpretation
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2,4-Dipentylphenol
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Calculate Enthalpy of Fusion (ΔH)

Click to download full resolution via product page

Workflow for DSC thermodynamic profiling of 2,4-Dipentylphenol phase transitions.
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Applications in Drug Development & Materials
Science
The near-ambient melting point of 2,4-dipentylphenol (30.0 °C) makes it an intriguing

candidate for phase-change materials and specialized formulations. In drug development, it is

primarily utilized as a lipophilic building block for synthesizing more complex active

pharmaceutical ingredients (APIs). Its high solubility in non-polar environments allows it to act

as an effective antioxidant and radical scavenger in lipid-based drug delivery systems,

protecting sensitive APIs from auto-oxidation.

Understanding its exact melting point is crucial during the scale-up of synthetic processes;

because it transitions to a liquid state just above room temperature, bulk storage and transfer

operations must account for potential phase changes during transit to prevent crystallization in

transfer lines.
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To cite this document: BenchChem. [Thermodynamic Profiling and Physical Characterization
of 2,4-Dipentylphenol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665093/docs#thermodynamic-profiling-and-
physical-characterization-of-2-4-dipentylphenol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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